Cas no 784138-79-0 (2-amino-1-(2,5-dimethoxyphenyl)ethan-1-one)

2-Amino-1-(2,5-dimethoxyphenyl)ethan-1-one is a substituted phenethylamine derivative with potential applications in pharmaceutical and organic synthesis research. Its structure features a primary amine group adjacent to a ketone, attached to a dimethoxy-substituted aromatic ring, which may confer reactivity in reductive amination or condensation reactions. The compound's dimethoxy groups enhance solubility in polar organic solvents, facilitating purification and handling. As a building block, it could be useful in the development of bioactive molecules or as an intermediate in heterocyclic synthesis. Proper handling is advised due to the reactive amine and ketone functionalities. Analytical characterization typically includes HPLC, GC-MS, or NMR for purity verification.

2-amino-1-(2,5-dimethoxyphenyl)ethan-1-one structure

784138-79-0 structure

Product Name:2-amino-1-(2,5-dimethoxyphenyl)ethan-1-one

CAS No:784138-79-0

MF:C₁₀H₁₃NO₃

MW:195.215122938156

MDL:MFCD09890551

CID:554282

PubChem ID:15519898

Update Time:2025-10-07

2-amino-1-(2,5-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,2-amino-1-(2,5-dimethoxyphenyl)-
- Ethanone, 2-amino-1-(2,5-dimethoxyphenyl)- (9CI)
- 2-Amino-1-(2,5-dimethoxyphenyl)ethanone
- 2-amino-1-(2,5-dimethoxyphenyl)ethan-1-one
- CS-0303016
- UNII-C8D38RFU2A
- 1-(2',5'-dimethoxyphenyl)-2-aminoethanone
- Ethanone, 2-amino-1-(2,5-dimethoxyphenyl)-
- 784138-79-0
- 1-(2,5 Dimethoxyphenyl)-2-aminoethanone
- SCHEMBL2205896
- EN300-1858604
- AKOS010295572
- IQFIJLKOVJRFBW-UHFFFAOYSA-N
- C8D38RFU2A
- DB-276392
- MDL： MFCD09890551
- Inchi： 1S/C10H13NO3/c1-13-7-3-4-10(14-2)8(5-7)9(12)6-11/h3-5H,6,11H2,1-2H3
- InChI Key： IQFIJLKOVJRFBW-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C(CN)=O)OC

Computed Properties

Exact Mass: 195.08954328g/mol
Monoisotopic Mass: 195.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 61.6Å²

2-amino-1-(2,5-dimethoxyphenyl)ethan-1-one Pricemore >>

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